4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-2,5-dimethylpyrazole-3-carboxamide
• InChI: InChI=1S/C12H9Br3FN3O/c1-5-9(15)11(19(2)18-5)12(20)17-10-7(14)3-6(13)4-8(10)16/h3-4H,1-2H3,(H,17,20)
• InChI Key: AQHSLTDEUZJYJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1Br)C(=O)NC2=C(C=C(C=C2Br)Br)F)C
• Molecular Formula: C12H9Br3FN3O
• Molecular Weight: 469.93 g/mol

Description

4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

Glycogen synthase kinase-3 (4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide) is a serine/threonine protein kinase that plays a crucial role in various cellular processes. It is involved in the regulation of glycogen metabolism, cell cycle progression, and apoptosis. 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide inhibits 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide by binding to the ATP-binding site of the enzyme, thus preventing its activity.
Biochemical and Physiological Effects:
Inhibition of 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide by 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, increase insulin sensitivity in diabetic patients, and improve cognitive function in neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide in lab experiments include its high potency and selectivity for 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide inhibition. However, one of the limitations of using this compound is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for research on 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide. One potential direction is to investigate its potential therapeutic applications in other diseases such as Alzheimer's disease and schizophrenia. Another direction is to develop more potent and selective 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide inhibitors based on the structure of this compound. Furthermore, the development of more efficient synthesis methods for this compound could also be a future direction for research.
In conclusion, 4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide is a chemical compound that has shown significant potential in the field of scientific research. Its mechanism of action, biochemical and physiological effects, and future directions for research make it a promising candidate for the development of new therapies for various diseases.

Scientific Research Applications

4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and neurodegenerative disorders. This compound has been shown to inhibit glycogen synthase kinase-3 (4-bromo-N-(2,4-dibromo-6-fluorophenyl)-1,3-dimethyl-1H-pyrazole-5-carboxamide), which is involved in the regulation of various cellular processes such as cell proliferation, differentiation, and apoptosis.